molecular formula C11H11N3 B8336243 3-Cyano-5-(2-aminoethyl)indole

3-Cyano-5-(2-aminoethyl)indole

Cat. No.: B8336243
M. Wt: 185.22 g/mol
InChI Key: OQSFPQZDGDMTHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-5-(2-aminoethyl)indole is a useful research compound. Its molecular formula is C11H11N3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11N3

Molecular Weight

185.22 g/mol

IUPAC Name

5-(2-aminoethyl)-1H-indole-3-carbonitrile

InChI

InChI=1S/C11H11N3/c12-4-3-8-1-2-11-10(5-8)9(6-13)7-14-11/h1-2,5,7,14H,3-4,12H2

InChI Key

OQSFPQZDGDMTHY-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1CCN)C(=CN2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.01 g (4.78 mmol) 3-cyano-5-(2-azidoethyl)indole (reference example 3) and 1.38 g (5.26 mmol) triphenylphosphine in 20 mL THF is stirred overnight to give a white precipitate. Another 20 mL THF and 1 mL distilled water is added. After stirring overnight the resulting solution is concentrated, and the residue chromatographed (10:1 CH2Cl2:7N NH3 in MeOH) to provide 0.870 g of the product as a white solid in 98% yield. 1H NMR (CD3OD): δ 2.87-2.97 (4H, m), 7.17 (1H, d, J=8 Hz), 7.45 (1H, d, J=8 Hz), 7.50 (1H, s), 7.90 (1H, s). MS (EI) m/z 185 M+, 169 (M−NH3)+, 155 (M−CH2NH2)+.
Name
3-cyano-5-(2-azidoethyl)indole
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
1.38 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
98%

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